Cas no 5326-02-3 (2-methylpropyl Ethanedithioate)

2-methylpropyl Ethanedithioate structure
5326-02-3 structure
Product Name:2-methylpropyl Ethanedithioate
CAS No:5326-02-3
MF:C6H12S2
MW:148.289479255676
CID:938212
PubChem ID:219229
Update Time:2025-04-19

2-methylpropyl Ethanedithioate Chemical and Physical Properties

Names and Identifiers

    • 2-methylpropyl Ethanedithioate
    • AR-1E4178; AC1Q7ES3; 7551-06-6; NSC246; Dithioessigsaeure-isobutylester; 2-methylpropyl ethane(dithioate); CTK4J7382; AC1L56BM; dithioacetic acid isobutyl ester;
    • NSC246
    • 5326-02-3
    • DITHIOACETIC ACID, ISOBUTYL ESTER
    • DTXSID20967823
    • NSC-246
    • 2-methylpropyl ethane(dithioate)
    • Inchi: 1S/C6H12S2/c1-5(2)4-8-6(3)7/h5H,4H2,1-3H3
    • InChI Key: KLYNHVIJEHPQTQ-UHFFFAOYSA-N
    • SMILES: S(C(C)=S)CC(C)C

Computed Properties

  • Exact Mass: 148.03816
  • Monoisotopic Mass: 148.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 76.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 57.4Ų

Experimental Properties

  • Density: 1.009
  • Boiling Point: 195.5°C at 760 mmHg
  • Flash Point: 72.1°C
  • Refractive Index: 1.525
  • PSA: 0
  • LogP: 2.72290
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